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Compound of Interest

Compound Name:
2-Chloro-2-(hydroxyimino)acetic

acid

Cat. No.: B13832460

Get Quote

Executive Summary & Molecular Identity
2-Chloro-2-(hydroxyimino)acetic acid is a bifunctional organic intermediate characterized by

a vicinal arrangement of a chlorine atom, a hydroxyimino (oxime) group, and a carboxylic acid

moiety.[1] It is most frequently encountered and manipulated in its ethyl ester form, Ethyl 2-

chloro-2-(hydroxyimino)acetate, due to the ester's superior stability and solubility profiles during

organic synthesis.[1]

This molecule serves as a "chiral-like" geometric scaffold in the synthesis of

-lactam antibiotics (3rd and 4th generation cephalosporins) and isoxazoline derivatives.[1] Its
value lies in the rigid geometry of the C=N bond, which allows for the precise installation of the
"syn-alkoxyimino" side chains essential for resisting bacterial

-lactamases.

Key Identifiers:

IUPAC Name: (Z)-2-Chloro-2-(hydroxyimino)acetic acid (often cited as the ethyl ester).[1]
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CAS Number (Acid): 14337-42-9[1][2][3]

CAS Number (Ethyl Ester): 14337-43-0[1][4][5][6][7][8]

Molecular Formula:

(Acid) |

(Ethyl Ester)[1]

Molecular Weight: 123.49 g/mol (Acid) | 151.55 g/mol (Ethyl Ester)[1][8]

Molecular Structure and Conformation[1]
The reactivity and biological utility of this compound are dictated by the stereochemistry of the

oxime (

) double bond.

2.1. Connectivity and Geometry
The central carbon atom is

hybridized, bonded to a chlorine atom, a carboxyl group, and the oxime nitrogen. The oxime
nitrogen is also

hybridized, possessing a lone pair and a hydroxyl group. This creates a planar framework
susceptible to geometric isomerism.

2.2. Stereoisomerism (E/Z Nomenclature)
The configuration is defined by the Cahn-Ingold-Prelog (CIP) priority rules.[1]

Carbon Substituents: Chlorine (Atomic #17) > Carboxyl Carbon (Atomic #6).[1] Priority: Cl.

Nitrogen Substituents: Hydroxyl Group (Atomic #8) > Lone Pair.[1] Priority: OH.

The (Z)-Isomer: In the (Z)-configuration (from German zusammen, together), the high-priority

groups (Cl and OH) are on the same side of the C=N double bond.[1][9] This is the

thermodynamically preferred and synthetically relevant isomer for many downstream

applications.
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The (E)-Isomer: In the (E)-configuration (from German entgegen, opposite), the Cl and OH

groups are on opposite sides.[1]

Critical Note on Nomenclature: In cephalosporin medicinal chemistry, the term "syn" is often

used to describe the configuration where the alkoxyimino group and the amide carbonyl are on

the same side. It is vital to verify the specific nomenclature convention when translating this

intermediate into final drug structures, as "syn" in a final drug might correspond to a specific Z

or E arrangement of the precursor depending on the substitution pattern.

2.3. Intramolecular Hydrogen Bonding
The (Z)-isomer is stabilized by a pseudo-ring formation.[1] The oxime hydroxyl proton can

donate a hydrogen bond to the carbonyl oxygen of the ester/acid group (if rotation allows) or,

more commonly in the (E)-like arrangement (where OH and COOH are cis), an intramolecular

H-bond forms.

Z-Isomer (Cl/OH cis): Steric repulsion between the bulky Cl and OH is minimized, but

electronic repulsion between the lone pairs of Cl and O can be destabilizing.

Stabilization: Experimental data on similar

-chloro oximes suggests that the isomer where the OH group can H-bond to the carbonyl
oxygen (often the form where OH and COOH are syn) is significantly stabilized.[1]

Caption: Cahn-Ingold-Prelog (CIP) priority assignment defining the Z/E stereochemistry of 2-
Chloro-2-(hydroxyimino)acetic acid.

Spectroscopic Characterization
To validate the structure during synthesis, the following spectroscopic signatures are

diagnostic.
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Technique Parameter
Characteristic
Signal

Interpretation

H-NMR (CDCl

)
(ppm) 9.0 - 10.5 (s, 1H)

Oxime -OH.[1] Broad

singlet, shifts with

concentration (H-

bonding).[1]

4.38 (q, 2H), 1.37 (t,

3H)

Ethyl ester group (if

using ethyl ester).

C-NMR (ppm) ~135 - 140

C=N (Oxime carbon).

[1] Characteristic

downfield shift due to

Cl and N.

~160 C=O (Carbonyl).[1]

IR Spectroscopy
(cm

)

3200 - 3400 O-H stretch (broad).[1]

1720 - 1740
C=O stretch

(Ester/Acid).[1]

1600 - 1620
C=N stretch (Oxime).

[1]

Synthesis Protocol
The most robust route to Ethyl 2-chloro-2-(hydroxyimino)acetate involves the nitrosation of

glycine ethyl ester hydrochloride.[1] This method is preferred over direct chlorination of

glyoxime due to higher yield and safety.

Methodology: Nitrosation of Glycine Ethyl Ester
Reaction:

[1]

Step-by-Step Protocol:
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Preparation of Reagents:

Dissolve Glycine ethyl ester hydrochloride (1.0 eq) in water.[1]

Prepare a separate saturated solution of Sodium Nitrite (NaNO

, 1.1 eq) in water.

Prepare dilute Hydrochloric Acid (HCl).[1]

Nitrosation & Chlorination (One-Pot):

Cool the glycine solution to -5°C to 0°C in an ice-salt bath. Temperature control is critical

to prevent decomposition of the diazonium intermediate.

Add the HCl solution slowly to the glycine ester.

Add the NaNO

solution dropwise over 30-60 minutes, maintaining the temperature below 0°C.

Mechanism:[1] The reaction proceeds via the formation of a diazonium species which

undergoes nucleophilic attack by chloride ions (from HCl) with simultaneous

tautomerization to the oxime.

Work-up:

Stir the mixture at 0°C for an additional 1-2 hours.

Extract the aqueous mixture with Diethyl Ether or Ethyl Acetate (3x).[1]

Wash the organic layer with brine.

Dry over anhydrous MgSO

and concentrate under reduced pressure.

Purification:
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The crude product is often a white to off-white solid.[1]

Recrystallization from Hexane/Ethyl Acetate or sublimation can yield high-purity crystals

(mp 70-76°C).[1]

Safety Note: This reaction generates nitrogen oxides (toxic gas).[1] Perform in a well-ventilated

fume hood. The product is a skin sensitizer and lachrymator.

Caption: Synthesis pathway from glycine ethyl ester via nitrosation-chlorination sequence.

Applications in Drug Development
The primary utility of 2-Chloro-2-(hydroxyimino)acetic acid is as a C-3 or C-7 side-chain

precursor for cephalosporins.[1]

Cephalosporin Side Chains:

It reacts with thiourea to form 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetic acid

derivatives.[1]

The chlorine atom is displaced by the sulfur of thiourea in a cyclization reaction (Hantzsch

Thiazole Synthesis).

This generates the "aminothiazole oxime" moiety found in Cefotaxime, Ceftriaxone, and

Cefepime.

Isoxazoline Synthesis:

Treatment with base generates the Nitrile Oxide in situ (

).[1]

This reactive dipole undergoes [3+2] cycloaddition with alkenes to form isoxazolines,

which are scaffolds for novel antibacterials and agrochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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